Cas no 24224-96-2 (N-(4-sulfamoylphenyl)adamantane-1-carboxamide)

• Product Name: N-(4-sulfamoylphenyl)adamantane-1-carboxamide
• CAS No: 24224-96-2
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5914238
• PubChem ID: 3774719
• Update Time: 2025-05-23

N-(4-sulfamoylphenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-sulfamoylphenyl)adamantane-1-carboxamide
• AH-357/03357035
• N-[4-(Aminosulfonyl)phenyl]tricyclo[3.3.1.13,7]decane-1-carboxamide
• BDBM50432380
• EU-0003052
• 24224-96-2
• (3r,5r,7r)-N-(4-sulfamoylphenyl)adamantane-1-carboxamide
• SCHEMBL13454387
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[4-(aminosulfonyl)phenyl]-
• Oprea1_709313
• AKOS002559791
• CB11255
• CBMicro_014388
• DTXSID601162144
• N-[4-(aminosulfonyl)phenyl]-1-adamantanecarboxamide
• F1170-0152
• Oprea1_564996
• BIM-0014330.P001
• ZINC04006569
• SMSF0004773
• CHEMBL2348439
• N-(4-sulfamoylphenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• STK401536

• Inchi： 1S/C17H22N2O3S/c18-23(21,22)15-3-1-14(2-4-15)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)(H2,18,21,22)
• InChI Key： NKVYMPGWVALANJ-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C(S(N)(=O)=O)C=C3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Melting Point: 281-284 °C(Solv: ethanol (64-17-5))
• pka: 9.91±0.12(Predicted)

Additional information on N-(4-sulfamoylphenyl)adamantane-1-carboxamide

N-(4-sulfamoylphenyl)adamantane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 24224-96-2, known as N-(4-sulfamoylphenyl)adamantane-1-carboxamide, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of adamantane, a diamondoid hydrocarbon, which is renowned for its high stability and rigidity. The integration of the sulfamoyl group at the para position of the phenyl ring introduces additional functional versatility, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of N-(4-sulfamoylphenyl)adamantane-1-carboxamide in the development of advanced materials. Its rigid structure and functional groups make it an ideal candidate for applications in nanotechnology, drug delivery systems, and high-performance polymers. For instance, researchers have explored its use as a building block for self-assembling monolayers, which are critical in creating surfaces with tailored properties for biomedical devices.

The synthesis of N-(4-sulfamoylphenyl)adamantane-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the sulfamoyl phenyl derivative and its subsequent coupling with adamantane carboxylic acid. This process has been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of various applications.

In terms of pharmacological applications, N-(4-sulfamoylphenyl)adamantane-1-carboxamide has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Recent research has focused on its role as a modulator of ion channels, which are crucial in treating neurological disorders such as epilepsy and chronic pain. The compound's adamantane core provides structural stability, while the sulfamoyl group enhances its bioavailability and selectivity.

The electronic properties of N-(4-sulfamoylphenyl)adamantane-1-carboxamide have also been investigated for use in organic electronics. Its rigid structure and conjugated system make it a potential candidate for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have reported significant improvements in device performance when this compound is incorporated into semiconductor layers, highlighting its potential in next-generation electronic devices.

In conclusion, N-(4-sulfamoylphenyl)adamantane-1-carboxamide represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in shaping future technologies.